Cas no 176693-28-0 (5-Oxazolidinecarboxylicacid, 4-ethyl-2-oxo-, trans- (9CI))

• Product Name: 5-Oxazolidinecarboxylicacid, 4-ethyl-2-oxo-, trans- (9CI)
• CAS No: 176693-28-0
• MF: C₆H₉NO₄
• MW: 159.139961957932
• CID: 112433
• PubChem ID: 45084941
• Update Time: 2025-04-18

5-Oxazolidinecarboxylicacid, 4-ethyl-2-oxo-, trans- (9CI) Chemical and Physical Properties

Names and Identifiers

• 5-Oxazolidinecarboxylicacid, 4-ethyl-2-oxo-, trans- (9CI)
• (4S,5R)-4-ethyl-2-oxo-1,3-oxazolidine-5-carboxylic acid
• 5-Oxazolidinecarboxylicacid,4-ethyl-2-oxo-,trans-(9CI)
• 176693-28-0
• (4R,5S)-4-Ethyl-2-oxooxazolidine-5-carboxylic acid

• Inchi： 1S/C6H9NO4/c1-2-3-4(5(8)9)11-6(10)7-3/h3-4H,2H2,1H3,(H,7,10)(H,8,9)/t3-,4+/m1/s1
• InChI Key： GHNFKDOHELJXIE-DMTCNVIQSA-N
• SMILES： O1C(N[C@H](CC)[C@H]1C(=O)O)=O

Computed Properties

• Exact Mass: 159.05317
• Monoisotopic Mass: 159.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6A^2
• XLogP3: 0.3

Experimental Properties

• PSA: 75.63